Cas no 29481-27-4 (2-Bromo-5-cyclopropylthiophene)

• Product Name: 2-Bromo-5-cyclopropylthiophene
• CAS No: 29481-27-4
• MF: C₇H₇BrS
• MW: 203.099479913712
• CID: 856027
• PubChem ID: 12643434
• Update Time: 2025-06-07

2-Bromo-5-cyclopropylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(cycloprppyl)thiophene
• 2-bromo-5-cyclopropylthiophene
• 5-bromo-2-cyclopropylthiophene
• 2-Bromo-5-(cyclopropyl)thiophene
• Thiophene, 2-bromo-5-cyclopropyl-
• 2-Bromo-5-cyclopropylthiophene

• Inchi： 1S/C7H7BrS/c8-7-4-3-6(9-7)5-1-2-5/h3-5H,1-2H2
• InChI Key： MCJLFMXDMPIBFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 28.2

2-Bromo-5-cyclopropylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-5-cyclopropylthiophene

Professional Introduction to 2-Bromo-5-cyclopropylthiophene (CAS No. 29481-27-4)

2-Bromo-5-cyclopropylthiophene, with the CAS number 29481-27-4, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule features a bromine substituent at the 2-position and a cyclopropyl group at the 5-position of a thiophene ring. Its unique structural properties make it a valuable intermediate in the development of various chemical applications, particularly in medicinal chemistry and material science.

The compound's molecular structure, characterized by the presence of both bromine and cyclopropyl groups, contributes to its reactivity and versatility. The bromine atom serves as a good leaving group, facilitating nucleophilic substitution reactions, while the cyclopropyl group introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets. These features have garnered considerable interest from researchers exploring novel synthetic pathways and pharmacological applications.

In recent years, 2-Bromo-5-cyclopropylthiophene has been widely utilized in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Its incorporation into larger structures allows for the creation of derivatives with enhanced biological activity. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating various forms of cancer. The compound's ability to serve as a building block for such high-value molecules underscores its importance in modern drug discovery.

One of the most compelling aspects of 2-Bromo-5-cyclopropylthiophene is its application in medicinal chemistry. Researchers have leveraged its scaffold to design molecules that interact with specific biological pathways. A notable example involves its use in creating small-molecule probes for studying protein-protein interactions. These probes are essential tools for understanding disease mechanisms at the molecular level, which can lead to the development of more targeted therapies.

The synthesis of 2-Bromo-5-cyclopropylthiophene itself is an intriguing process that highlights advancements in organic chemistry methodologies. Traditional approaches often involve multi-step reactions, but recent innovations have streamlined this process significantly. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine and cyclopropyl groups efficiently. Such improvements not only enhance yield but also reduce the environmental impact of production, aligning with green chemistry principles.

The compound's electronic properties also make it a candidate for applications beyond pharmaceuticals. In material science, thiophene derivatives are known for their semiconducting capabilities, making them suitable for use in organic electronics. Specifically, 2-Bromo-5-cyclopropylthiophene has been explored as a precursor in the fabrication of organic field-effect transistors (OFETs). These devices are integral to flexible electronics and could revolutionize technologies such as wearable sensors and foldable displays.

Recent research has further expanded the potential applications of 2-Bromo-5-cyclopropylthiophene. Studies have investigated its role in photodynamic therapy (PDT), where it acts as a photosensitizer when activated by light. This approach has shown promise in treating certain types of cancer by generating reactive oxygen species that damage tumor cells selectively. The compound's ability to undergo photochemical reactions under controlled conditions makes it an attractive candidate for such therapeutic strategies.

The growing body of research on 2-Bromo-5-cyclopropylthiophene underscores its multifaceted utility across different scientific disciplines. Its structural features enable diverse applications, from drug development to advanced materials. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound are likely to increase, opening new avenues for innovation.

In conclusion, 2-Bromo-5-cyclopropylthiophene (CAS No. 29481-27-4) is a pivotal compound with far-reaching implications in chemical research and industrial applications. Its unique properties make it indispensable in synthesizing complex molecules, particularly those with pharmaceutical relevance. As scientists delve deeper into its potential, we can expect even more groundbreaking discoveries that will shape the future of medicine and technology.